Cas no 1491964-60-3 (4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-)
4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-
- 3-(1-Ethyl-1h-imidazol-5-yl)-5-methylisoxazole-4-carboxylic acid
- EN300-716988
- CS-0288721
- 1491964-60-3
- 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
- AKOS015475995
-
- Inchi: 1S/C10H11N3O3/c1-3-13-5-11-4-7(13)9-8(10(14)15)6(2)16-12-9/h4-5H,3H2,1-2H3,(H,14,15)
- InChI Key: DPFZWLQJLFJQHE-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(O)=O)C(C2N(CC)C=NC=2)=N1
Computed Properties
- Exact Mass: 221.08004122g/mol
- Monoisotopic Mass: 221.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 468.6±40.0 °C(Predicted)
- pka: 2.18±0.25(Predicted)
4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716988-1.0g |
3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-1,2-oxazole-4-carboxylic acid |
1491964-60-3 | 1g |
$0.0 | 2023-06-07 |
4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-
Comprehensive Overview of 4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl- (CAS No. 1491964-60-3)
The compound 4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl- (CAS No. 1491964-60-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines an isoxazole ring with an imidazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting inflammation, metabolic disorders, and infectious diseases.
One of the key reasons for the growing interest in 4-Isoxazolecarboxylic acid derivatives is their role in modulating enzymatic activity. The presence of both isoxazole and imidazole functional groups allows for hydrogen bonding and metal coordination, which are critical in designing enzyme inhibitors. Recent studies have explored its utility in developing kinase inhibitors, a hot topic in oncology research. Additionally, its structural similarity to known heterocyclic scaffolds used in agrochemicals suggests potential applications in crop protection formulations.
From a synthetic chemistry perspective, CAS No. 1491964-60-3 offers several advantages. Its isoxazole-carboxylic acid group provides a handle for further derivatization, enabling the creation of amides, esters, and other conjugates. This flexibility aligns with current trends in fragment-based drug design, where researchers seek modular building blocks for combinatorial libraries. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in drug bioavailability.
In the context of green chemistry, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-4-isoxazolecarboxylic acid has been evaluated for its compatibility with sustainable synthesis methods. With the pharmaceutical industry emphasizing atom economy and reduced waste, this compound’s efficient preparation via catalytic cyclization reactions has been documented. Such processes minimize hazardous byproducts, resonating with regulatory demands for environmentally benign manufacturing.
Another area of exploration is the compound’s potential in material science. The imidazole-isoxazole hybrid structure exhibits π-conjugation, which could be leveraged in designing organic semiconductors or fluorescent probes. This interdisciplinary appeal underscores its relevance beyond traditional chemistry, tapping into the booming field of functional materials for sensors and optoelectronics.
Market analysts note increasing patent filings around 4-Isoxazolecarboxylic acid derivatives, reflecting their commercial viability. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet demand from academic and industrial labs. Its classification as a high-value intermediate further drives procurement strategies, especially for projects targeting orphan diseases or niche therapeutic areas.
For researchers handling CAS 1491964-60-3, proper storage conditions—such as protection from moisture and light—are essential to maintain its integrity. Analytical methods like HPLC and LC-MS are routinely employed to verify purity, a critical factor in structure-activity relationship studies. As the scientific community prioritizes reproducibility, detailed characterization data for this compound is increasingly shared in open-access databases.
Looking ahead, the trajectory for 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-4-isoxazolecarboxylic acid appears promising. Its dual applicability in life sciences and advanced materials positions it as a multifaceted tool for innovation. With ongoing advancements in computational chemistry, virtual screening of its derivatives could accelerate hit identification, reducing R&D timelines. This aligns with broader industry shifts toward AI-driven drug discovery and high-throughput experimentation.
1491964-60-3 (4-Isoxazolecarboxylic acid, 3-(1-ethyl-1H-imidazol-5-yl)-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)